Cas no 878001-05-9 (Thiazole,4-(3-buten-1-yl)-)

• Product Name: Thiazole,4-(3-buten-1-yl)-
• CAS No: 878001-05-9
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 710122
• Update Time: 2024-01-31

Thiazole,4-(3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-(3-buten-1-yl)-
• 4-(3-Buten-1-yl)-1,3-thiazole
• 4-(but-3-enyl)thiazole
• Thiazole, 4-(3-buten-1-yl)-

• Inchi： 1S/C7H9NS/c1-2-3-4-7-5-9-6-8-7/h2,5-6H,1,3-4H2
• InChI Key： QARCGCSWIQTGOH-UHFFFAOYSA-N
• SMILES： S1C=C(CCC=C)N=C1

Computed Properties

• Exact Mass: 139.046
• Monoisotopic Mass: 139.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 41.13000
• LogP: 2.26170